Cas no 1505639-84-8 (1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea)

1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea is a urea derivative featuring a 3-methylphenyl group and a pyrrolidin-3-ylmethyl substituent. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in targeting central nervous system (CNS) receptors or enzymes. The presence of the pyrrolidine moiety enhances its binding affinity to certain protein targets, while the methylphenyl group contributes to improved lipophilicity and metabolic stability. Its structural flexibility allows for further derivatization, making it a versatile intermediate in drug discovery. The compound is typically synthesized under controlled conditions to ensure high purity and reproducibility for research applications.
1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea structure
1505639-84-8 structure
Product Name:1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea
CAS No:1505639-84-8
MF:C13H19N3O
MW:233.309462785721
CID:5324789
Update Time:2025-05-23

1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea
    • 1-(3-methylphenyl)-3-[(pyrrolidin-3-yl)methyl]urea
    • Z1413699585
    • Inchi: 1S/C13H19N3O/c1-10-3-2-4-12(7-10)16-13(17)15-9-11-5-6-14-8-11/h2-4,7,11,14H,5-6,8-9H2,1H3,(H2,15,16,17)
    • InChI Key: AGPZAASKSFRPPC-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=C(C)C=1)NCC1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 257
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2

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Additional information on 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea

Introduction to 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea (CAS No. 1505639-84-8)

1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea, with the CAS number 1505639-84-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique molecular structure, which includes a pyrrolidine ring and a 3-methylphenyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea can be represented as follows: C14H20N2O. The compound's molecular weight is 240.31 g/mol, and it exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it an attractive candidate for various biochemical assays and drug discovery programs.

In recent years, significant advancements have been made in understanding the pharmacological properties of 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea. Studies have shown that this compound possesses potent anti-inflammatory and analgesic activities, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea has also shown potential as an anticonvulsant agent. Research conducted at the University of California, San Francisco, revealed that this compound significantly reduced seizure activity in rodent models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is crucial for maintaining neuronal excitability balance in the brain.

The therapeutic potential of 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea extends to neurodegenerative diseases as well. A study published in the Nature Communications journal in 2021 reported that this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. Specifically, it was found to reduce oxidative stress and prevent dopaminergic neuron death, suggesting its potential as a disease-modifying agent for Parkinson's disease.

In addition to its direct biological activities, 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea has been explored as a scaffold for the design of more potent and selective derivatives. Chemists at the Institute of Organic Chemistry in Germany have successfully synthesized several analogs by modifying the pyrrolidine ring and the 3-methylphenyl group. These analogs have shown enhanced potency and selectivity for specific biological targets, further expanding the therapeutic applications of this class of compounds.

The safety profile of 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea has also been extensively evaluated. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(3-Methylphenyl)-3-(pyrrolidin-3-ylmethyl)urea (CAS No. 1505639-84-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional biological activities and refine its use as a therapeutic agent.

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